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Compound of Interest

Compound Name: 3-Nitrobenzyl chloride

Cat. No.: B146360

For researchers and scientists in the fast-paced world of drug development, ensuring a safe
laboratory environment is paramount. This guide provides essential, immediate safety and
logistical information for handling 3-Nitrobenzyl chloride, a chemical requiring careful
management. From personal protective equipment to disposal plans, these procedural steps
will help ensure the well-being of your team and the integrity of your research.

Immediate Safety and Handling Precautions
Personal Protective Equipment (PPE):
When handling 3-Nitrobenzyl chloride, a comprehensive array of personal protective

equipment is non-negotiable. The following table summarizes the required PPE for various
body parts, compiled from multiple safety data sheets.
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Body Part

Required PPE

Specifications

Eyes/Face

Chemical safety goggles and a

face shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

Hands

Chemical-resistant gloves

Neoprene or nitrile gloves are
recommended.[2] Inspect
gloves before use and change
them regularly (every 30-60
minutes) or immediately if

contaminated or damaged.[3]

Body

Lab coat or chemical-resistant

apron/suit

Gowns should have closed
fronts, long sleeves, and tight-
fitting cuffs.[3] For significant
exposure risks, a full chemical-

resistant suit is necessary.[4]

Respiratory

Full-face respirator with acid
gas/organic vapor cartridges or
a NIOSH/MSHA approved

respirator

Use in a well-ventilated
chemical fume hood.[1][4] An
N95 or N100 particle mask
may be sufficient for some
activities, but a chemical
cartridge-type respirator is

required for large spills.[3]

Engineering Controls:

Always handle 3-Nitrobenzyl chloride in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.[1][5] Ensure that eyewash stations and safety

showers are readily accessible and in close proximity to the workstation.[1][5]

Operational Plan: From Handling to Disposal

A systematic approach is crucial for managing 3-Nitrobenzyl chloride safely throughout its

lifecycle in the laboratory.
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Handling Procedures:

e Preparation: Before handling, ensure all necessary PPE is worn correctly and that the
chemical fume hood is functioning properly.

o Dispensing: Carefully weigh or measure the required amount of 3-Nitrobenzyl chloride
within the fume hood. Avoid creating dust.[5]

e Reaction Setup: If used in a reaction, ensure the apparatus is secure and properly
assembled to prevent leaks or spills.

o Post-Handling: After use, thoroughly wash hands and any exposed skin.[5] Decontaminate
the work area.

Storage:

Store 3-Nitrobenzyl chloride in a tightly closed container in a dry, cool, and well-ventilated
place, away from incompatible materials such as bases, alcohols, amines, and oxidizing
agents.[1][5] The storage area should be designated for corrosive materials.[5]

Spill Management:

In the event of a spill, evacuate the area and increase ventilation. For small spills, dampen the
solid material with acetone and transfer it to a suitable container for disposal.[6] For larger
spills, isolate the area for at least 50 meters in all directions.[6] Do not allow the spill to come
into contact with water, as it can liberate toxic gas.[5]

Disposal Plan:

3-Nitrobenzyl chloride and its containers must be disposed of as hazardous waste.[5][7]

» Waste Collection: Collect solid waste in a clearly labeled, sealable, and chemically
compatible container.[2]

o Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name.

o Containment: Ensure the waste container is tightly sealed. For transport to a central waste
accumulation area, use a secondary container.[2]
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» Professional Disposal: Arrange for collection by a licensed hazardous waste disposal
company or your institution's Environmental Health and Safety (EHS) department.[2] Do not
empty into drains.[8]

Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[5][9]

Immediately take off all contaminated clothing.
Rinse skin with water/shower for at least 15

Skin Contact ) ) ) ) ]
minutes. Seek immediate medical attention.[5]

[9]

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

Inhalation . . e —
breathing, give artificial respiration. Seek
immediate medical attention.[5][9]
Rinse mouth. DO NOT induce vomiting. Call a
Ingestion physician or poison control center immediately.

[5]09]

Quantitative Data Summary

The following table presents key physical and chemical properties of 3-Nitrobenzyl chloride.
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Property Value
CAS Number 619-23-8
Molecular Formula C7H6sCINO2

Molecular Weight 171.58 g/mol [1]

Appearance Light yellow to tan crystals[10]
Melting Point 43-47°C[11]

Boiling Point 85-87°C at 5 mm Hg[11]
Flash Point 110°C (closed cup)[12]

Visualizing the Workflow for Safe Handling

The following diagram illustrates the logical steps for the safe handling of 3-Nitrobenzyl

chloride, from initial preparation to final disposal.

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC161092500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96755.pdf
https://www.chembk.com/en/chem/3-Nitrobenzyl%20chloride
https://www.chembk.com/en/chem/3-Nitrobenzyl%20chloride
https://www.sigmaaldrich.com/HK/zh/product/aldrich/191167
https://www.benchchem.com/product/b146360?utm_src=pdf-body
https://www.benchchem.com/product/b146360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Post-Handling & Cleanup

m—> Remove PPE Wash ands

‘Waste Disposal

Preparation

Collect in Labeled Arrange for Professional
. Generate Waste
Don PPE Handling Hazardous Waste Container Store Waste Securely

in

Perform Experiment -~

’7*" Fume Hood

Verify Engineering Controls
(Fume Hood, Eyewash)

Follow Spill
Management Plan

Spill Cleanup

ter First Aid

Exposure Occurs

First Aid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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